3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride
Overview
Description
The description of a chemical compound usually includes its IUPAC name, common names, structural formula, and molecular formula. It may also include the compound’s appearance, odor, and other physical characteristics .
Synthesis Analysis
Synthesis analysis involves detailing the chemical reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions such as temperature and pressure .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the chemical bonds that hold the atoms together. It can be determined using techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, and the products formed .Physical And Chemical Properties Analysis
This involves studying the compound’s physical and chemical properties such as melting point, boiling point, solubility, density, and reactivity .Scientific Research Applications
Synthesis and Chemical Transformations
Research has explored the synthesis of derivatives of piperidine and pyridine, employing 3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride as a precursor or intermediate in complex chemical transformations. For instance, Smirnov et al. (2005) investigated the aminomethylation of pyridines, leading to derivatives with potential in further chemical synthesis and pharmaceutical applications (Smirnov, Kuz’min, & Kuznetsov, 2005). Similarly, Zhuoliang et al. (2021) developed a one-pot, three-component synthesis method for aminomethylated imidazopyridines, showcasing the compound's role in facilitating efficient synthetic pathways (Zhuoliang, Zhang, Xuheng, Wang, & Wang, 2021).
Catalysis and Mechanistic Studies
The compound has been utilized in studies examining catalytic processes and reaction mechanisms. Egorova et al. (2002) conducted research on the hydrodenitrogenation of methylpyridines and piperidines, elucidating the reaction mechanisms and the role of various intermediates, including those related to 3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride (Egorova, Zhao, Kukula, & Prins, 2002).
Crystallography and Structural Analysis
Dega-Szafran et al. (2006) explored the crystal structures and cocrystals of derivatives, providing insights into the molecular interactions and hydrogen bonding patterns that govern the assembly of complex structures (Dega-Szafran, Dulewicz, Dutkiewicz, & Kosturkiewicz, 2006). This research underscores the compound's relevance in understanding the principles of molecular assembly and design in solid-state chemistry.
Analytical and Bioanalytical Applications
Yang et al. (2004) detailed the development of a liquid chromatography-tandem mass spectrometric method for determining a related compound in biological matrices, demonstrating the compound's utility in analytical chemistry and pharmacokinetics (Yang, Wu, Clement, & Rudewicz, 2004).
Mechanism of Action
Target of Action
The primary target of 3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride is the Mycobacterium tuberculosis leucyl-tRNA synthetase (LeuRS) . LeuRS is an essential enzyme for protein synthesis in Mycobacterium tuberculosis, a bacterium that causes tuberculosis .
Mode of Action
The compound interacts with its target, LeuRS, by inhibiting its function . This inhibition disrupts protein synthesis within the bacterium, which can lead to the bacterium’s death . The compound has been found to demonstrate good antitubercular activity with high selectivity over human mitochondrial and cytoplasmic LeuRS .
Biochemical Pathways
The affected pathway is the protein synthesis pathway in Mycobacterium tuberculosis. By inhibiting LeuRS, the compound disrupts the charging of tRNA^Leu with leucine, a crucial step in protein synthesis . This disruption can lead to downstream effects such as impaired bacterial growth and survival .
Result of Action
The primary result of the compound’s action is the inhibition of protein synthesis in Mycobacterium tuberculosis, leading to the bacterium’s death . This makes the compound a potential candidate for the treatment of tuberculosis .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride involves the reaction of 1-methylpiperidin-2-one with formaldehyde and ammonium chloride, followed by reduction with sodium borohydride and quaternization with hydrochloric acid.", "Starting Materials": [ "1-methylpiperidin-2-one", "formaldehyde", "ammonium chloride", "sodium borohydride", "hydrochloric acid" ], "Reaction": [ "1. 1-methylpiperidin-2-one is reacted with formaldehyde and ammonium chloride in the presence of a catalyst to form 3-(aminomethyl)-1-methylpiperidin-2-one.", "2. The resulting product is then reduced with sodium borohydride to form 3-(aminomethyl)-1-methylpiperidin-2-ol.", "3. The final step involves quaternization of the amine group with hydrochloric acid to form 3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride." ] } | |
CAS RN |
1993105-70-6 |
Product Name |
3-(aminomethyl)-1-methylpiperidin-2-one hydrochloride |
Molecular Formula |
C7H15ClN2O |
Molecular Weight |
178.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
